Cas no 691876-31-0 (Methyl 2-(thiazol-4-yl)acetate)

• Product Name: Methyl 2-(thiazol-4-yl)acetate
• CAS No: 691876-31-0
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 3314429
• PubChem ID: 54270963
• Update Time: 2025-05-19

Methyl 2-(thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 4-THIAZOLEACETIC ACID, METHYL ESTER
• methyl 2-(1,3-thiazol-4-yl)acetate
• AKOS017518100
• 4-Thiazoleacetic acid methyl ester
• DS-016864
• SCHEMBL5672910
• Methyl 2-(thiazol-4-yl)acetate
• 691876-31-0

• Inchi： 1S/C6H7NO2S/c1-9-6(8)2-5-3-10-4-7-5/h3-4H,2H2,1H3
• InChI Key： CAVAMDDXLOUQQV-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CC(=O)OC

Computed Properties

• Exact Mass: 157.01974964Da
• Monoisotopic Mass: 157.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.4Ų

Additional information on Methyl 2-(thiazol-4-yl)acetate

Methyl 2-(thiazol-4-yl)acetate (CAS No. 691876-31-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(thiazol-4-yl)acetate, identified by the chemical compound code CAS No. 691876-31-0, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its thiazole moiety, has garnered considerable attention in recent years due to its versatile applications in the development of bioactive molecules. The thiazole ring, a sulfur-containing heterocycle, is renowned for its presence in numerous pharmacologically active compounds, making Methyl 2-(thiazol-4-yl)acetate a valuable building block for medicinal chemists.

The structural uniqueness of Methyl 2-(thiazol-4-yl)acetate lies in its ability to serve as a precursor for various derivatives that exhibit diverse biological activities. The presence of the thiazole ring not only imparts stability to the molecule but also facilitates interactions with biological targets, enhancing its potential as a pharmacophore. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, particularly those containing sulfur atoms, due to their inherent ability to modulate enzymatic and receptor functions.

In the context of contemporary pharmaceutical research, Methyl 2-(thiazol-4-yl)acetate has been utilized in the synthesis of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in developing compounds with antimicrobial and anti-inflammatory properties. The thiazole scaffold is particularly effective in disrupting bacterial cell wall synthesis and inhibiting inflammatory cytokine production, making it a promising candidate for combating resistant infections and chronic inflammatory conditions.

The chemical synthesis of Methyl 2-(thiazol-4-yl)acetate involves multi-step reactions that often require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the production process. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

One of the most compelling aspects of Methyl 2-(thiazol-4-yl)acetate is its role in designing molecules with enhanced pharmacokinetic profiles. Researchers have leveraged its structural framework to develop derivatives that exhibit improved solubility, bioavailability, and metabolic stability. These attributes are crucial for achieving therapeutic efficacy while minimizing side effects. For example, modifications at the acetate moiety have been explored to enhance binding affinity to target proteins, thereby increasing drug potency.

The integration of computational chemistry and machine learning has further accelerated the development of novel derivatives of Methyl 2-(thiazol-4-yl)acetate. By employing virtual screening and molecular docking techniques, scientists can predict the binding interactions between potential drug candidates and biological targets with remarkable accuracy. This approach has not only shortened the drug discovery timeline but also reduced costs associated with experimental trials.

In conclusion, Methyl 2-(thiazol-4-yl)acetate (CAS No. 691876-31-0) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in addressing global health challenges is poised to grow even further.